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Compound of Interest

Compound Name: Diethyl glutaconate

Cat. No.: B146653 Get Quote

Diethyl Glutaconate: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Diethyl glutaconate (CAS No. 2049-67-

4), a valuable reagent in organic synthesis. This document details its commercial availability,

key physicochemical properties, and a representative experimental protocol for its potential

application in carbon-carbon bond formation, tailored for professionals in research and drug

development.

Commercial Availability and Suppliers
Diethyl glutaconate is readily available from several major chemical suppliers. It is typically

sold as a mixture of cis and trans isomers with a purity of 98% or higher. Researchers can

procure this compound in various quantities to suit laboratory-scale and pilot-plant needs.

Table 1: Commercial Suppliers of Diethyl Glutaconate
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Supplier Purity Additional Notes

Sigma-Aldrich (Merck)[1] 98%

Available in various quantities.

Provides Certificates of

Analysis (CoA) and Safety

Data Sheets (SDS).

Santa Cruz Biotechnology[2] 98%

Offered for research use, with

lot-specific data available on

the Certificate of Analysis.

Conier Chem&Pharma Limited Not specified A trader of Diethyl glutaconate.

Physicochemical and Safety Data
A comprehensive understanding of the physical and chemical properties of Diethyl
glutaconate is essential for its safe handling and effective use in experimental design.

Table 2: Physicochemical Properties of Diethyl Glutaconate

Property Value Reference

CAS Number 2049-67-4 [3]

Molecular Formula C₉H₁₄O₄ [3]

Molecular Weight 186.21 g/mol

Appearance Liquid [1]

Boiling Point 236-238 °C (lit.) [1]

Density 1.053 g/mL at 25 °C (lit.) [1]

Refractive Index (n20/D) 1.446 (lit.) [1]

Flash Point >110 °C (>230 °F)

Table 3: Safety Information for Diethyl Glutaconate
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Hazard Precaution

Combustibility Combustible liquid.

Personal Protective Equipment (PPE) Eyeshields, Gloves.

Storage
Store in a well-ventilated place. Keep container

tightly closed.

Application in Organic Synthesis: A Representative
Experimental Protocol
Diethyl glutaconate, as an α,β-unsaturated dicarbonyl compound, is a versatile substrate for

various organic reactions, particularly nucleophilic additions. While a specific, detailed protocol

for a reaction directly involving Diethyl glutaconate is not readily available in common

literature, a representative procedure can be adapted from the well-established Knoevenagel

condensation of a related compound, diethyl malonate. This reaction is fundamental for forming

new carbon-carbon bonds.

Representative Knoevenagel-type Condensation
This protocol outlines the general steps for the condensation of an active methylene

compound, like diethyl glutaconate, with an aldehyde, catalyzed by a weak base.

Materials:

Diethyl glutaconate

Aldehyde (e.g., benzaldehyde)

Piperidine

Acetic Acid

Ethanol (anhydrous)

4 Å Molecular Sieves
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Diethyl ether

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Methodology:

Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add the aldehyde (1

equivalent), diethyl glutaconate (1 equivalent), piperidine (0.1 equivalents), acetic acid (0.1

equivalents), and anhydrous ethanol. Add 4 Å molecular sieves to the mixture.

Reaction: Heat the mixture to reflux and monitor the reaction progress using Thin Layer

Chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter off the

molecular sieves and wash them with ethanol. Combine the filtrate and washings and

concentrate under reduced pressure using a rotary evaporator.

Extraction: Dissolve the residue in diethyl ether and transfer to a separatory funnel. Wash the

organic layer sequentially with a saturated sodium bicarbonate solution, water, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to obtain the crude product.
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Purification: Purify the crude product by column chromatography on silica gel to yield the

final product.

Visualized Experimental Workflow
The following diagram illustrates the key stages of the representative experimental protocol

described above.
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Caption: Workflow for a Knoevenagel-type condensation reaction.
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Signaling Pathways and Logical Relationships
While Diethyl glutaconate is primarily a synthetic building block, its structural motifs are

present in molecules that can interact with biological pathways. For instance, glutamate

derivatives are central to neuroscience. However, a specific signaling pathway directly

modulated by Diethyl glutaconate is not well-documented in publicly available research. Its

utility lies in the synthesis of more complex molecules that may be designed to target specific

biological pathways.

The logical relationship in its application follows a standard drug development path, where it

serves as an early-stage building block.

Diethyl Glutaconate
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Chemical Synthesis
(e.g., Michael Addition,

Knoevenagel Condensation)

Input Novel Chemical Entity
(NCE)

Output Biological Screening
(Target Identification) Lead CompoundIdentified Activity
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Caption: Role of Diethyl glutaconate in a drug discovery workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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